Cas no 162107-06-4 (1-{3-(hydroxymethyl)phenylsulfanyl}-N,N-dimethylformamide)

• Product Name: 1-{3-(hydroxymethyl)phenylsulfanyl}-N,N-dimethylformamide
• CAS No: 162107-06-4
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 5579964
• PubChem ID: 75480583
• Update Time: 2025-05-20

1-{3-(hydroxymethyl)phenylsulfanyl}-N,N-dimethylformamide Chemical and Physical Properties

Names and Identifiers

• 1-{[3-(hydroxymethyl)phenyl]sulfanyl}-N,N-dimethylformamide
• Carbamothioic acid, dimethyl-, S-[3-(hydroxymethyl)phenyl] ester (9CI)
• 1-{3-(hydroxymethyl)phenylsulfanyl}-N,N-dimethylformamide

• Inchi： 1S/C10H13NO2S/c1-11(2)10(13)14-9-5-3-4-8(6-9)7-12/h3-6,12H,7H2,1-2H3
• InChI Key： CZSOYLDJCWKYRP-UHFFFAOYSA-N
• SMILES： C(SC1=CC=CC(CO)=C1)(=O)N(C)C

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 357.6±44.0 °C at 760 mmHg
• Flash Point: 170.0±28.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• pka: 14.18±0.10(Predicted)

1-{3-(hydroxymethyl)phenylsulfanyl}-N,N-dimethylformamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-{3-(hydroxymethyl)phenylsulfanyl}-N,N-dimethylformamide

Comprehensive Overview of 1-{3-(hydroxymethyl)phenylsulfanyl}-N,N-dimethylformamide (CAS No. 162107-06-4)

1-{3-(hydroxymethyl)phenylsulfanyl}-N,N-dimethylformamide, with the CAS number 162107-06-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a hydroxymethylphenylsulfanyl group with a dimethylformamide moiety. Its versatility makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel drug candidates and functional materials.

The growing interest in 1-{3-(hydroxymethyl)phenylsulfanyl}-N,N-dimethylformamide is driven by its potential applications in drug discovery and material science. Researchers are exploring its role as a building block for small-molecule therapeutics, especially in targeting enzyme inhibition and receptor modulation. Its sulfanyl and hydroxymethyl functional groups offer reactive sites for further chemical modifications, enabling the creation of derivatives with tailored properties.

In the context of green chemistry, 162107-06-4 aligns with the demand for sustainable synthetic routes. Recent studies highlight its compatibility with catalytic processes and solvent-free reactions, reducing environmental impact. This resonates with the industry's shift toward eco-friendly manufacturing, a topic frequently searched by professionals in pharmaceutical R&D and chemical engineering.

Another area of exploration is the compound's potential in polymer chemistry. The hydroxymethylphenylsulfanyl group can act as a crosslinking agent or a monomer modifier, enhancing the thermal and mechanical properties of polymers. This application is particularly relevant to advanced materials development, a trending topic in nanotechnology and coatings industries.

From an analytical chemistry perspective, 1-{3-(hydroxymethyl)phenylsulfanyl}-N,N-dimethylformamide presents challenges and opportunities in chromatographic separation and spectroscopic characterization. Its polar and non-polar segments require optimized HPLC methods or GC-MS techniques for accurate quantification. These methodologies are frequently discussed in analytical forums and scientific publications, reflecting user interest in precise compound analysis.

The safety profile of CAS 162107-06-4 is another critical consideration. While not classified as hazardous under standard regulations, proper handling protocols are essential to ensure workplace safety. This aligns with broader searches on chemical safety data sheets (SDS) and laboratory best practices, emphasizing the importance of risk assessment in research settings.

In summary, 1-{3-(hydroxymethyl)phenylsulfanyl}-N,N-dimethylformamide (162107-06-4) is a multifaceted compound with promising applications across pharmaceuticals, materials science, and green chemistry. Its structural features and reactivity make it a subject of ongoing research, addressing contemporary challenges in drug design and sustainable synthesis. As innovation continues, this compound is poised to play a pivotal role in advancing scientific and industrial progress.